Cas no 186590-11-4 (Benzonitrile,4-fluoro-2,5-dihydroxy-)

• Product Name: Benzonitrile,4-fluoro-2,5-dihydroxy-
• CAS No: 186590-11-4
• MF: C₇H₄FNO₂
• MW: 153.110565185547
• CID: 114863
• Update Time: 2024-01-24

Benzonitrile,4-fluoro-2,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-fluoro-2,5-dihydroxy-
• Benzonitrile, 4-fluoro-2,5-dihydroxy- (9CI)

• Inchi： 1S/C7H4FNO2/c8-5-2-6(10)4(3-9)1-7(5)11/h1-2,10-11H
• InChI Key： QGJKLQZCWUGYES-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(O)=C(F)C=C1O

Computed Properties

• Exact Mass: 153.02262
• Monoisotopic Mass: 153.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2A^2

Experimental Properties

• PSA: 64.25